![molecular formula C21H16FN3O3S2 B2647950 4-(4-fluorophenylsulfonamido)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide CAS No. 886906-92-9](/img/structure/B2647950.png)
4-(4-fluorophenylsulfonamido)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide
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Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Scientific Research Applications
Synthesis of Fluoro Substituted Sulphonamide Benzothiazole Compounds
A study conducted by Jagtap et al. (2010) focused on synthesizing novel compounds, including 4-(4-fluorophenylsulfonamido)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide, due to their potential pharmacological properties. These compounds were evaluated for anti-microbial activity, indicating a broad spectrum of potential biodynamic agents. The study emphasized the pharmacologically proven therapeutic potentials of benzothiazoles and sulphonamide compounds, suggesting the importance of these compounds in scientific research applications (Jagtap et al., 2010).
Chemical Structure and Reactivity
Theoretical Study on Molecular Structure and Gas-Phase Acidity
Remko (2003) conducted a theoretical study on the molecular structure and gas-phase acidity of substituted sulfonamides, including 4-(4-fluorophenylsulfonamido)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide. The study provided insights into the geometries of these compounds in both neutral and deprotonated forms, which is crucial for understanding their chemical behavior and reactivity in different environments (Remko, 2003).
Pharmacological Evaluation
Antimalarial and Antiviral Properties
Fahim and Ismael (2021) explored the antimalarial activity and the potential application of sulfonamides, including 4-(4-fluorophenylsulfonamido)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide, as COVID-19 drugs. The study involved computational calculations and molecular docking studies, highlighting the compound's potential in pharmacological research and its relevance in the current global health scenario (Fahim & Ismael, 2021).
properties
IUPAC Name |
4-[(4-fluorophenyl)sulfonylamino]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FN3O3S2/c1-13-3-2-4-18-19(13)23-21(29-18)24-20(26)14-5-9-16(10-6-14)25-30(27,28)17-11-7-15(22)8-12-17/h2-12,25H,1H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKMWNOIQYMPFNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-fluorophenylsulfonamido)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide |
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